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Compound of Interest

Compound Name: 1,18-Octadecanediol

Cat. No.: B156470

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,18-Octadecanediol is a long-chain aliphatic diol that has garnered interest in various
scientific fields, including polymer chemistry and drug delivery. As a bifunctional monomer, it
serves as a valuable building block for the synthesis of biodegradable polyesters and
elastomers. Its long hydrocarbon chain imparts flexibility and hydrophobicity to polymers, while
the terminal hydroxyl groups allow for versatile chemical modifications. This technical guide
provides a comprehensive overview of the chemical and physical properties of 1,18-
Octadecanediol, detailed experimental protocols, and insights into its applications.

Chemical and Physical Properties

The fundamental properties of 1,18-Octadecanediol are summarized in the tables below,
providing a quick reference for researchers.

General Properties
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Property Value Source(s)

Chemical Name 1,18-Octadecanediol [1112][3]
Octadecane-1,18-diol, 1,18-

Synonyms ] [1][2]13]
Dihydroxyoctadecane

CAS Number 3155-43-9 [11[2][3]
White to off-white powder or

Appearance [1][2](3]
crystals

Property Value Source(s)

Molecular Formula C1sH3s02 [1][2][3]

Molecular Weight 286.50 g/mol [1112][3]

Melting Point 97-101 °C [4115]

B ) ~397.4 °C at 760 mmHg

Boiling Point ) [6]
(estimated)

Density 0.93 g/cm?3 [7]
Soluble in chloroform,

B dichloromethane, ethyl
Solubility [8]

acetate, DMSO, and acetone.

Insoluble in water.

Computed Properties
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Property Value Source(s)
XLogP3 5.5 [°]
Hydrogen Bond Donor Count 2 [9]
Hydrogen Bond Acceptor

C:;untg p 2 !
Rotatable Bond Count 17 9]
Topological Polar Surface Area  40.5 A2 [9]

Experimental Protocols

This section details the methodologies for determining the key physical properties of 1,18-
Octadecanediol and a common synthesis route.

Synthesis of 1,18-Octadecanediol via Reduction of
Octadecanedioic Acid

A prevalent method for synthesizing 1,18-octadecanediol is the reduction of its corresponding
dicarboxylic acid, octadecanedioic acid.[10]

Materials:

» Octadecanedioic acid

e Lithium aluminum hydride (LiAlH4) or other suitable reducing agent
e Anhydrous tetrahydrofuran (THF) or diethyl ether

e Hydrochloric acid (HCI), dilute solution

e Sodium sulfate (Na2S0Oa4), anhydrous

» Rotary evaporator

o Separatory funnel
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o Standard glassware for reflux and extraction
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,
magnetic stirrer, and a nitrogen inlet, suspend lithium aluminum hydride in anhydrous THF
under a nitrogen atmosphere.

» Slowly add a solution of octadecanedioic acid in anhydrous THF to the stirred suspension at
0 °C.

» After the addition is complete, allow the mixture to warm to room temperature and then heat
to reflux for several hours to ensure complete reduction.

e Cool the reaction mixture in an ice bath and cautiously quench the excess LiAlHa by the
slow, dropwise addition of water, followed by a dilute HCI solution until the mixture becomes
acidic.

o Separate the organic layer and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« Filter the solution and concentrate the solvent using a rotary evaporator to yield the crude
1,18-octadecanediol.

 Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water
mixture) to obtain pure 1,18-octadecanediol as a white solid.

Determination of Melting Point

The melting point of 1,18-octadecanediol can be determined using a standard capillary
melting point apparatus.[8][11][12][13][14]

Materials:
e 1,18-Octadecanediol, crystalline solid

o Capillary tubes (sealed at one end)
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» Melting point apparatus
Procedure:
o Ensure the 1,18-octadecanediol sample is dry and finely powdered.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by
tapping the sealed end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

e Then, decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (the completion of melting).
This range represents the melting point.

Determination of Solubility

A gualitative assessment of solubility in various solvents can be performed through simple
dissolution tests.

Materials:

e 1,18-Octadecanediol

o Test tubes

» A selection of solvents (e.g., water, ethanol, chloroform, acetone, DMSO)

Procedure:

» Place approximately 10-20 mg of 1,18-octadecanediol into a series of clean, dry test tubes.

e Add 1 mL of a solvent to a test tube.
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Agitate the mixture vigorously for 1-2 minutes at room temperature.

Visually inspect the mixture for the dissolution of the solid.

Record the substance as soluble, partially soluble, or insoluble.

Repeat the process for each solvent to be tested.

Spectroscopic Characterization: *H NMR

The structure of 1,18-Octadecanediol can be confirmed using Proton Nuclear Magnetic
Resonance (*H NMR) spectroscopy. The expected spectrum in deuterochloroform (CDCIs)
would exhibit characteristic signals for the methylene and hydroxyl protons. A published 1H
NMR spectrum of 1,18-octadecanediol in CDCIs shows the following key peaks: a triplet at
approximately 3.64 ppm corresponding to the methylene groups adjacent to the hydroxyl
groups (-CH2-OH), a broad multiplet around 1.56 ppm for the methylene groups beta to the
hydroxyls, and a large singlet-like peak around 1.26 ppm for the remaining bulk methylene
protons. The hydroxyl protons would likely appear as a broad singlet, the position of which can
vary depending on concentration and sample purity.[2][4][15][16]

Applications and Workflows

1,18-Octadecanediol's primary applications stem from its role as a diol monomer in
polymerization reactions and as a linker in bioconjugation.

Polymer Synthesis: Poly(1,8-octanediol-co-citrate)
(POC)

1,18-Octadecanediol is a key component in the synthesis of the biodegradable and
biocompatible elastomer, poly(1,8-octanediol-co-citrate) (POC).[17][18][19][20][21] This
polymer is of significant interest for soft tissue engineering applications due to its tunable
mechanical properties and degradation rates.

The following diagram illustrates the experimental workflow for the synthesis of a POC pre-
polymer.
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Experimental Workflow for Poly(1,8-octanediol-co-citrate) Pre-polymer Synthesis
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Caption: Workflow for the synthesis of poly(1,8-octanediol-co-citrate) elastomer.
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Drug Delivery: Paclitaxel Conjugate

1,18-Octadecanediol can be used to form a linker, specifically 1,18-octadecanedioic acid,
which is then conjugated to the anticancer drug paclitaxel.[1][2][3][9] This prodrug strategy aims
to improve the solubility and tumor-targeting of paclitaxel by facilitating non-covalent binding to
human serum albumin. The workflow for creating such a conjugate involves several synthetic

steps.

The following diagram outlines the logical relationship in the synthesis of a paclitaxel-1,18-

octadecanedioate conjugate.
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Logical Flow for Paclitaxel-1,18-Octadecanedioate Conjugate Synthesis
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Caption: Logical flow for synthesizing a paclitaxel-1,18-octadecanedioate conjugate.
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Conclusion

1,18-Octadecanediol is a versatile long-chain diol with well-defined chemical and physical
properties. Its utility as a monomer for creating biodegradable elastomers and as a linker in
drug delivery systems highlights its importance in materials science and pharmaceutical
development. The experimental protocols and workflows provided in this guide offer a practical
resource for researchers and scientists working with this compound. Further research into its
potential biological activities and the development of novel polymers will likely expand its
applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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